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Compound of Interest

Compound Name: N6-Isopentenyladenosine-D6

Cat. No.: B15292952 Get Quote

For researchers, scientists, and drug development professionals, this document provides

detailed application notes and protocols for the use of N6-Isopentenyladenosine-D6, a

deuterated analog of the naturally occurring modified nucleoside. These guidelines cover

solubility, preparation of solutions for experimental use, and insights into its biological activity.

N6-Isopentenyladenosine (i6A) is a modified nucleoside found in tRNA that plays a role in

regulating various cellular processes, including plant growth and differentiation.[1][2] In

mammalian cells, it has been shown to inhibit the proliferation of tumor cell lines and modulate

signaling pathways related to oxidative stress and autophagy.[1][2][3][4][5] The deuterated

form, N6-Isopentenyladenosine-D6, is a valuable tool for metabolic labeling and tracer

studies in RNA research.

Solubility and Solution Preparation
Proper dissolution and preparation of N6-Isopentenyladenosine-D6 are critical for accurate

and reproducible experimental results. The solubility of the non-deuterated form, which is

expected to be nearly identical to the D6 analog, has been determined in several common

laboratory solvents.
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Solvent Solubility (mg/mL)
Molar
Concentration
(mM)

Notes

DMSO 116.67[1] 347.89[1]

Ultrasonic assistance

may be needed. Use

of hygroscopic DMSO

can impact solubility.

[1]

DMSO 5[6] ~14.9 -

DMF 10[6] ~29.8 -

Ethanol 1[6] ~3.0 -

DMF:PBS (pH 7.2)

(1:3)
0.25[6] ~0.75 -

Note: Due to slight batch-to-batch variations, the actual solubility may differ slightly from the

published values.[2]

Experimental Protocols
Below are detailed protocols for the preparation of N6-Isopentenyladenosine-D6 solutions for

various research applications.

Preparation of Stock Solutions
It is recommended to prepare a high-concentration stock solution in DMSO, which can then be

diluted to the desired working concentration in aqueous buffers or cell culture media.

Materials:

N6-Isopentenyladenosine-D6 solid

Anhydrous, sterile DMSO

Sterile microcentrifuge tubes or vials
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Vortex mixer

Optional: Ultrasonic water bath

Protocol:

Aseptically weigh the required amount of N6-Isopentenyladenosine-D6 solid in a sterile

tube.

Add the appropriate volume of sterile DMSO to achieve the desired stock concentration

(e.g., 10 mM).

Vortex the solution thoroughly until the solid is completely dissolved. If necessary, use an

ultrasonic water bath to aid dissolution.[1]

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the stock solutions as recommended.

Storage of Stock Solutions:

-80°C: Stable for up to 6 months.[1]

-20°C: Stable for up to 1 month.[1]

Protect from light.[1]

Preparation of Working Solutions for Cell Culture
Materials:

N6-Isopentenyladenosine-D6 stock solution (in DMSO)

Pre-warmed, sterile cell culture medium (e.g., DMEM)

Protocol:
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Thaw a single-use aliquot of the N6-Isopentenyladenosine-D6 stock solution at room

temperature.

Dilute the stock solution directly into the pre-warmed cell culture medium to the final desired

concentration. For example, to prepare a 10 µM working solution from a 10 mM stock, dilute

the stock solution 1:1000 in the culture medium.

Mix the working solution thoroughly by gentle inversion or pipetting before adding it to the

cells.

Ensure the final concentration of DMSO in the culture medium is not cytotoxic to the specific

cell line being used (typically ≤ 0.5%).

Example Experimental Concentrations:

MCF7 human breast adenocarcinoma cells: 10 µM for 4 days to inhibit cell growth.[3][5]

HeLa cells: 100, 200, and 400 µM for 12 hours for metabolic labeling of RNA.[7]

Signaling Pathways and Biological Activity
N6-Isopentenyladenosine has been shown to influence several key cellular signaling pathways.

NRF2-Mediated Oxidative Stress Response
N6-Isopentenyladenosine and its analogs can activate the transcription factor NRF2.[3][4][5]

This leads to the transcription of genes containing antioxidant response elements (AREs),

which are involved in the cellular defense against oxidative stress.[5] This activation can result

in antioxidant effects, such as reducing basal reactive oxygen species (ROS) levels.[3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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